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An In-depth Examination of the Phenylethanoid Glycoside Isoacteoside, Detailing its

Physicochemical Properties, Biological Activities, and Mechanisms of Action.

Abstract
Isoacteoside, a phenylethanoid glycoside found in a variety of plant species, has garnered

significant attention within the scientific community for its diverse pharmacological activities.

This technical guide provides a comprehensive overview of isoacteoside, with a focus on its

core chemical identifiers, and summarizes key quantitative data and experimental insights

relevant to researchers, scientists, and drug development professionals.

Core Chemical and Physical Data
Isoacteoside is chemically identified by the CAS Registry Number 61303-13-7.[1][2][3] Its

molecular formula is C29H36O15, corresponding to a molecular weight of approximately

624.59 g/mol .[1][2][3][4] This compound is also known by its synonym, isoverbascoside.[1][2]

Identifier Value Source

CAS Number 61303-13-7 [1][2][3][5]

Molecular Formula C29H36O15 [1][2][3][4]

Molecular Weight 624.59 g/mol [2][3][4]

Synonyms Isoverbascoside [1][2]
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Biological Activities and Therapeutic Potential
Isoacteoside exhibits a range of biological activities, positioning it as a compound of interest

for further investigation in drug discovery and development.

Anti-inflammatory Properties
A significant body of research points to the potent anti-inflammatory effects of isoacteoside.

These effects are mediated through the modulation of key signaling pathways, including the

nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways

(specifically c-Jun N-terminal kinase, p38, and extracellular signal-regulated protein kinase).[5]

Furthermore, isoacteoside has been shown to act on caspase-1, a critical component of the

inflammasome.[5] Experimental evidence includes the reduction of xylene-induced ear edema

in mice.[6]

Antioxidant and Neuroprotective Effects
Isoacteoside demonstrates notable antioxidant activity by scavenging free radicals, such as

the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical, and inhibiting hydrogen peroxide-induced

lipid peroxidation in cell-based assays.[6] These antioxidant properties likely contribute to its

neuroprotective effects. Studies have shown that isoacteoside can protect against amyloid-β

peptide-induced cytotoxicity and cognitive deficits.[6] In animal models, it has been observed to

decrease brain amyloid deposition and improve exploratory behavior in rats infused with

amyloid-β (1-42).[6]

Anti-cancer Activity
Emerging research indicates that isoacteoside may possess anti-cancer properties. It has

been shown to induce apoptosis and the production of reactive oxygen species (ROS) in

OVCAR-3 ovarian cancer cells, leading to a reduction in cell viability.[6] In vivo studies using an

OVCAR-3 mouse xenograft model demonstrated that administration of isoacteoside at a dose

of 30 mg/kg resulted in the inhibition of tumor growth.[6]

Signaling Pathways and Mechanisms of Action
The biological activities of isoacteoside are underpinned by its interaction with several key

cellular signaling pathways. The following diagram illustrates the inhibitory effect of
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isoacteoside on the NF-κB signaling pathway, a central regulator of inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1238533#isoacteoside-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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